Cas no 2229189-94-8 (3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid)

• Product Name: 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid
• CAS No: 2229189-94-8
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 6509186
• PubChem ID: 165711280
• Update Time: 2025-05-19

3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid
• 2229189-94-8
• 3-[2-(methoxycarbonyl)thiophen-3-yl]-2-methylpropanoic acid
• EN300-1756682

• Inchi： 1S/C10H12O4S/c1-6(9(11)12)5-7-3-4-15-8(7)10(13)14-2/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： HBLCIADFDMJZDA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid

Introduction to 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid (CAS No. 2229189-94-8)

3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229189-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxycarbonyl group and a methylpropanoic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s molecular structure consists of a thiophene ring substituted at the 3-position with a 2-(methoxycarbonyl)thiophen-3-yl group, while the 2-position of the thiophene ring is connected to a 2-methylpropanoic acid side chain. This arrangement creates a bifunctional molecule with potential applications in both synthetic chemistry and medicinal chemistry. The methoxycarbonyl group, also known as an ester group, is known to enhance the solubility and bioavailability of molecules, while the methylpropanoic acid moiety introduces hydrophobic interactions that can influence binding affinity to biological targets.

In recent years, there has been growing interest in thiophene derivatives due to their role as key intermediates in the synthesis of various pharmacologically active compounds. For instance, thiophene-based molecules have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific structural configuration of 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid makes it a promising candidate for further investigation in these areas. Researchers have been particularly intrigued by its potential as a precursor in the synthesis of more complex heterocyclic compounds that exhibit enhanced biological activity.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The methoxycarbonyl group can be readily converted into other functional moieties such as carboxylic acids or amides through hydrolysis or amidation reactions. Similarly, the methylpropanoic acid side chain can be modified through esterification or amidation to create novel derivatives with tailored properties. These modifications are crucial for optimizing biological activity and improving pharmacokinetic profiles, which are essential factors in drug development.

Recent studies have demonstrated the utility of thiophene derivatives in modulating enzyme activity and receptor binding. For example, researchers have reported the synthesis of thiophene-based inhibitors targeting enzymes involved in cancer metabolism. The structural features of 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid align well with this trend, suggesting that it could serve as a lead compound for developing new therapeutic agents. The presence of both polar and nonpolar regions in its structure allows for favorable interactions with both hydrophilic and hydrophobic binding sites on biological targets.

The compound’s potential applications extend beyond pharmaceuticals into agrochemicals and materials science. Thiophene derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable in crop protection formulations. Additionally, their electronic properties make them suitable candidates for use in organic electronics and photovoltaic devices. As research continues to uncover new uses for thiophene-based compounds, 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid is poised to play a significant role in these emerging fields.

In terms of synthetic methodologies, this compound can be synthesized through multi-step organic reactions involving cross-coupling techniques such as Suzuki or Stille couplings. These reactions allow for the precise construction of the thiophene core and its functionalization at multiple positions. Advances in catalytic systems have made these reactions more efficient and scalable, facilitating access to complex derivatives like 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid on an industrial scale.

The biological evaluation of this compound has only just begun, but initial studies suggest promising results. In vitro assays have shown that derivatives with similar structural motifs exhibit inhibitory effects on certain enzymes linked to metabolic disorders and cancer progression. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

From an industrial perspective, the production of high-purity forms of 3-2-(methoxycarbonyl)thiophen-3-yl-2-methylpropanoic acid is crucial for advancing its applications. Manufacturers are focusing on developing cost-effective synthetic routes that minimize waste and maximize yield while maintaining stringent quality control measures. Such efforts are vital for ensuring that researchers have access to reliable starting materials for their investigations.

The future prospects for this compound are bright, with ongoing research aimed at expanding its chemical space through library synthesis and high-throughput screening techniques. These approaches will enable the discovery of novel derivatives with enhanced potency and selectivity for therapeutic use. Additionally, computational modeling techniques are being employed to predict binding interactions between this compound and biological targets, which can guide rational drug design efforts.

In conclusion,3-2-(methoxycarbonyl)thiophen-3-y1 - 2 - methylpropanoic acid (CAS No. 2229189 - 94 - 8) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for further chemical exploration, while preliminary biological studies suggest promising avenues for therapeutic development. As research progresses，this molecule is expected to contribute significantly to advancements in pharmaceuticals、agrochemicals，and materials science，driven by continued innovation in synthetic chemistry，biological evaluation，and industrial production.